Cas no 1806845-17-9 (3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-4-nitropyridine)

• Product Name: 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-4-nitropyridine
• CAS No: 1806845-17-9
• MF: C₈H₄BrF₂N₃O₂
• MW: 292.03706741333
• CID: 4876956
• Update Time: 2025-06-08

3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-4-nitropyridine

• Inchi： 1S/C8H4BrF2N3O2/c9-1-5-6(8(10)11)13-3-4(2-12)7(5)14(15)16/h3,8H,1H2
• InChI Key： YYQJALDTLDSMBV-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(C#N)=CN=C1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 1.6
• Topological Polar Surface Area: 82.5

Additional information on 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-4-nitropyridine

Introduction to 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-4-nitropyridine (CAS No. 1806845-17-9)

3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-4-nitropyridine is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1806845-17-9, belongs to the pyridine class of molecules, which are widely recognized for their broad spectrum of biological activities. The structural features of this compound, including the presence of a bromomethyl group, a cyano substituent, a difluoromethyl moiety, and a nitro group, make it an intriguing candidate for further exploration in drug discovery and material science.

The bromomethyl group in 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-4-nitropyridine serves as a reactive handle for further functionalization, enabling the synthesis of more complex derivatives. This reactivity has been leveraged in various synthetic pathways to create novel molecules with enhanced pharmacological properties. The cyano group, on the other hand, contributes to the electronic properties of the molecule, influencing its interactions with biological targets. Additionally, the difluoromethyl substituent is known to improve metabolic stability and binding affinity, making it a valuable feature in medicinal chemistry.

Recent advancements in computational chemistry have allowed researchers to predict the potential biological activities of 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-4-nitropyridine with greater accuracy. Molecular docking studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory diseases and cancer. The nitro group, while potentially reactive under certain conditions, also contributes to the overall electronic landscape of the molecule, which can be fine-tuned through structural modifications.

In the context of drug development, the synthesis of derivatives of 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-4-nitropyridine has been explored as a means to develop new therapeutic agents. For instance, researchers have investigated its potential as a precursor for kinase inhibitors, which are crucial in treating various forms of cancer. The combination of electron-withdrawing groups such as the cyano and nitro substituents enhances the electrophilicity of the bromomethyl group, facilitating its participation in nucleophilic substitution reactions that are pivotal in medicinal chemistry.

The agrochemical industry has also shown interest in this compound due to its structural similarity to known herbicides and pesticides. The presence of multiple functional groups allows for diverse modifications that can tailor the biological activity towards specific targets in plants or pests. Furthermore, the stability provided by the difluoromethyl group ensures that the compound remains effective under various environmental conditions.

One particularly noteworthy application of 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-4-nitropyridine is in the development of fluorescent probes for biochemical studies. The electronic properties induced by its substituents make it an excellent candidate for designing probes that can interact with biological molecules in real-time. Such probes are invaluable tools for understanding complex biological processes at the molecular level.

The synthesis of this compound typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce specific functional groups efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the purity and structural integrity of the final product.

As research continues to evolve, new methodologies for synthesizing and modifying 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-4-nitropyridine are being developed. These advancements not only improve yield and efficiency but also open up new avenues for exploring its potential applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential in translating these laboratory findings into tangible benefits for society.

The future prospects for this compound are promising, with ongoing studies focusing on its role in developing next-generation therapeutics and materials. By leveraging cutting-edge technologies such as artificial intelligence-driven drug design and high-throughput screening, researchers aim to uncover novel applications that could revolutionize various industries.